Cholestan-3alpha-ol Cholestan-3alpha-ol
Brand Name: Vulcanchem
CAS No.: 18769-46-5
VCID: VC21049442
InChI: InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20?,21-,22+,23-,24+,25+,26+,27-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula: C27H48O
Molecular Weight: 388.7 g/mol

Cholestan-3alpha-ol

CAS No.: 18769-46-5

Cat. No.: VC21049442

Molecular Formula: C27H48O

Molecular Weight: 388.7 g/mol

* For research use only. Not for human or veterinary use.

Cholestan-3alpha-ol - 18769-46-5

Specification

CAS No. 18769-46-5
Molecular Formula C27H48O
Molecular Weight 388.7 g/mol
IUPAC Name (3R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20?,21-,22+,23-,24+,25+,26+,27-/m1/s1
Standard InChI Key QYIXCDOBOSTCEI-DSHIFKSRSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4[C@@]3(CC[C@H](C4)O)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C

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